N-(3-acetylphenyl)-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C18H15N3O3S/c1-12(22)13-4-2-5-14(10-13)19-17(23)11-21-18(24)8-7-15(20-21)16-6-3-9-25-16/h2-10H,11H2,1H3,(H,19,23)
• InChI Key: KWOGVZKQKIUVIY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

"N-(3-acetylphenyl)-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide" is a compound that belongs to the class of organic compounds known for their diverse range of biological activities. The research around such compounds primarily focuses on their synthesis, molecular structure analysis, chemical reactions and properties, physical and chemical properties analysis.

Synthesis AnalysisThe synthesis of similar compounds involves multi-step chemical reactions starting from basic organic or inorganic substrates to achieve the desired compound. For instance, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has been achieved in good yield by stirring compound ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane followed by the addition of lutidine, and TBTU in cooled condition (Sharma et al., 2018). Such methodologies can potentially be adapted for the synthesis of "N-(3-acetylphenyl)-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide."

Molecular Structure Analysis

The molecular structure of compounds is crucial for understanding their chemical behavior and potential applications. The crystal structure of compounds provides insight into their molecular geometry, bond lengths, angles, and intermolecular interactions. For example, the structure of a related compound exhibited intermolecular hydrogen bonds of the type N–H⋅⋅⋅O (Sharma et al., 2018). Such structural details are vital for the design and development of compounds with desired properties.

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their molecular structure. They can undergo various chemical reactions, including condensation, cyclization, and substitution, to yield a range of derivatives with different chemical and biological properties. For instance, compounds with similar structures have been shown to react with arylidinecyanothioacetamide in ethanol/piperidine solution under reflux conditions to yield pyridine-2(1H)-thiones, demonstrating their versatility in chemical reactions (Hussein et al., 2009).